Cas no 946232-63-9 (N-(3,5-dimethylphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide
• CAS No: 946232-63-9
• MF: C₂₃H₂₄N₄O₂
• MW: 388.462265014648
• CID: 6489477
• Update Time: 2025-10-31

N-(3,5-dimethylphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide
• N-(3,5-dimethylphenyl)-2-[2-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetamide

• Inchi： 1S/C23H24N4O2/c1-14(2)22-25-26-23(29-22)20-12-17-7-5-6-8-19(17)27(20)13-21(28)24-18-10-15(3)9-16(4)11-18/h5-12,14H,13H2,1-4H3,(H,24,28)
• InChI Key： IOWGCMWJDZAQEB-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(C)=C1)(=O)CN1C2=C(C=CC=C2)C=C1C1=NN=C(C(C)C)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(3,5-dimethylphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide

N-(3,5-dimethylphenyl)-2-{2-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}acetamide: A Comprehensive Overview

N-(3,5-dimethylphenyl)-2-{2-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}acetamide (CAS No. 946232-63-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a substituted indole core and an oxadiazole moiety. These structural elements contribute to its biological activity and make it a promising candidate for various pharmaceutical applications.

The indole core is a well-known scaffold in medicinal chemistry, often associated with a wide range of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The presence of the oxadiazole moiety further enhances the compound's pharmacological profile by introducing additional functional groups that can interact with biological targets. The 3,5-dimethylphenyl substituent on the acetamide group adds steric and electronic effects that can influence the compound's binding affinity and selectivity.

Recent studies have highlighted the potential of N-(3,5-dimethylphenyl)-2-{2-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}acetamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, N-(3,5-dimethylphenyl)-2-{2-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}acetamide has also been investigated for its anti-cancer potential. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For example, a study published in the Cancer Research journal reported that this compound selectively inhibits the PI3K/AKT/mTOR pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis.

The pharmacokinetic properties of N-(3,5-dimethylphenyl)-2-{2-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}acetamide have also been extensively studied. Research has shown that it exhibits favorable oral bioavailability and good plasma stability, making it suitable for further development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in preclinical studies, which is a crucial factor for its potential use in clinical settings.

One of the key challenges in the development of N-(3,5-dimethylphenyl)-2-{2-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}acetamide is optimizing its solubility and permeability properties to enhance its therapeutic efficacy. To address this issue, researchers have explored various strategies such as prodrug design and nanoparticle formulation. These approaches aim to improve the compound's delivery to target tissues while minimizing off-target effects.

The synthesis of N-(3,5-dimethylphenyl)-2-{2-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-y l}acetamide involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the indole core through a condensation reaction between an appropriate arylamine and an aldehyde or ketone. Subsequent steps involve the introduction of the oxadiazole moiety through a cyclization reaction followed by functional group modifications to achieve the final structure.

In conclusion, N-(3,5-dimethylphenyl)-2-{2-[5-(propan - 2 - yl) - 1 , 3 , 4 - oxadiazol - 2 - yl] - 1 H - indol - 1 - yl}acetamide (CAS No. 946232 - 63 - 9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanism of action and optimize its use in clinical settings.